Cas no 476278-28-1 (2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile)

• Product Name: 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile
• CAS No: 476278-28-1
• MF: C₁₇H₁₂N₂O₂S
• MW: 308.354382514954
• CID: 6158814
• PubChem ID: 2880872
• Update Time: 2025-11-02

2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile
• SR-01000424424
• Cambridge id 6024815
• (2Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-3-(4-methoxyphenyl)-2-propenenitrile
• 2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(4-methoxyphenyl)-3-oxopropanenitrile
• Z57107717
• (Z)-2-(benzo[d]thiazol-2-yl)-3-hydroxy-3-(4-methoxyphenyl)acrylonitrile
• 476278-28-1
• IFLab1_001335
• IDI1_009202
• F0144-0009
• SR-01000424424-1
• AKOS002160778
• (Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-3-(4-methoxyphenyl)prop-2-enenitrile
• 301312-82-3

• Inchi： 1S/C17H12N2O2S/c1-21-12-8-6-11(7-9-12)16(20)13(10-18)17-19-14-4-2-3-5-15(14)22-17/h2-9,20H,1H3/b16-13-
• InChI Key： PDHTWUOFBZNSHJ-SSZFMOIBSA-N
• SMILES： S1C(/C(/C#N)=C(/C2C=CC(=CC=2)OC)\O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 308.06194880g/mol
• Monoisotopic Mass: 308.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile

Comprehensive Analysis of 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile (CAS No. 476278-28-1)

The compound 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile, identified by its CAS No. 476278-28-1, is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzothiazole core and a methoxyphenyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries from the scientific community.

One of the most frequently searched questions regarding this compound is: "What are the applications of 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile?" Recent studies suggest its utility in the development of fluorescent probes due to its conjugated system, which exhibits strong absorption and emission characteristics. Additionally, its benzothiazole derivative nature aligns with its potential use in medicinal chemistry, particularly in targeting enzymes or receptors involved in inflammatory pathways.

The synthesis of CAS No. 476278-28-1 typically involves a condensation reaction between a benzothiazole precursor and a 4-methoxyphenyl derivative. Researchers often optimize reaction conditions to improve yield and purity, as highlighted in recent publications. The compound's stability under various pH conditions and solubility in organic solvents like DMSO and ethanol further enhance its practicality in laboratory settings.

Another trending topic in the scientific community is the search for "sustainable synthesis methods for benzothiazole derivatives." In this context, 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile has been investigated using green chemistry approaches, such as catalyst-free reactions or solvent-free conditions. These methods not only reduce environmental impact but also align with the growing demand for eco-friendly chemical processes.

From a structural perspective, the compound's oxopropanenitrile group contributes to its electrophilic properties, making it a candidate for nucleophilic addition reactions. This feature is particularly relevant in drug design, where modifying the nitrile functionality can lead to derivatives with enhanced bioactivity. Computational studies, including molecular docking and DFT calculations, have been employed to predict its interactions with biological targets, a topic frequently queried in academic forums.

In material science, the conjugated system of CAS No. 476278-28-1 has sparked interest for its potential in organic electronics. Researchers are exploring its use in organic light-emitting diodes (OLEDs) or photovoltaic cells due to its ability to facilitate electron transport. This aligns with the broader industry trend toward developing energy-efficient materials, a hot topic in both academic and industrial research.

Safety and handling of 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-methoxyphenyl)-3-oxopropanenitrile are also common concerns among laboratory personnel. While it is not classified as hazardous under standard regulations, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended. These precautions ensure safe handling and maintain the compound's integrity over time.

In conclusion, CAS No. 476278-28-1 represents a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with ongoing research into sustainable synthesis and functional modifications, position it as a valuable candidate for future innovations. As interest in benzothiazole derivatives continues to grow, this compound is likely to remain a focal point for scientific exploration and industrial development.